N-[4-(5-ethyl-2-methoxybenzenesulfonamido)phenyl]acetamide

• IUPAC Name: N-[4-[(5-ethyl-2-methoxyphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-13-5-10-16(23-3)17(11-13)24(21,22)19-15-8-6-14(7-9-15)18-12(2)20/h5-11,19H,4H2,1-3H3,(H,18,20)
• InChI Key: HZAHKDDBSUUVGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include its appearance (solid, liquid, color, etc.) and any distinctive odor.

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include its reactivity with other substances, its stability, and the products it forms during reactions.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity/basicity, reactivity, and types of reactions the compound can undergo.

Mechanism of Action

Target of Action

The primary target of N-[4-(5-ethyl-2-methoxybenzenesulfonamido)phenyl]acetamide is dihydrofolate reductase (DHFR) . DHFR is a critical enzyme involved in the synthesis of nucleotides and thus, DNA replication. By inhibiting DHFR, this compound can exert antimicrobial and antitumor activities .

Mode of Action

N-[4-(5-ethyl-2-methoxybenzenesulfonamido)phenyl]acetamide interacts with DHFR by binding to its active site . This binding inhibits the enzyme’s function, preventing the conversion of dihydrofolate to tetrahydrofolate, a crucial step in the synthesis of nucleotides .

Biochemical Pathways

The inhibition of DHFR affects the folate pathway, leading to a decrease in the production of nucleotides required for DNA replication . This disruption can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells and microbes .

Result of Action

The molecular effect of N-[4-(5-ethyl-2-methoxybenzenesulfonamido)phenyl]acetamide’s action is the inhibition of DHFR, leading to a decrease in nucleotide synthesis . On a cellular level, this can result in cell cycle arrest and apoptosis, particularly in rapidly dividing cells . This compound has shown significant activity against human lung carcinoma (A-549) and human breast carcinoma (MCF-7) cell lines .

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or reactivity. It would also include appropriate safety measures when handling the compound.